Cas no 68213-23-0 (Alcohols, C12-18, ethoxylated)

• Product Name: Alcohols, C12-18, ethoxylated
• CAS No: 68213-23-0
• MW: 0
• CID: 5306850
• Update Time: 2025-10-19

Alcohols, C12-18, ethoxylated Chemical and Physical Properties

Names and Identifiers

• Agrimul NRE 1205
• Alcohols, C12-18, ethoxylated, fatty
• Alcs., C12-18, ethoxylated
• Alcs., fatty, C12-18, ethoxylated
• Alfonic 1218-70
• Alfonic 1218-70L
• Alfonic 1218-8
• Belite M 3
• C12-18 alcs., ethoxylated
• C12-18 ethoxylated alcohols
• C12-18 ethoxylated alcs.
• C12-18 fatty alcs., ethoxylated
• Cemulsol DB 311
• Dehydol 100
• Dehydol LST
• Dehydol LST 80/20
• Dehydol LT 2
• Dehydol LT 4
• Dehydol LT 5
• Dehydol LT 7
• Dehydol LT 8
• Dehydol PTA 40
• Disponil TA 430
• Ethoxylated C12-18-fatty alcohols
• Ethoxylated alcohols, C12-18
• Ethoxylated alcs., C12-18
• Fatty alcs., C12-18, ethoxylated
• Foryl 100
• Galaxy MW 287
• Isoxal 11
• Isoxal 11P-F
• Lucramul L 03
• Lucramul L 05
• Lucramul L 10
• Lucramul L 30
• Lutensol A 4N
• Marlipal 28/100
• PS 10
• PS 10 (surfactant)
• Slovasol SF 3
• TA 430
• Alcohols,C12-18,ethoxylated
• Alcohols，C12-18， ethoxylated
• Alcohols, C12-18, ethoxylated

Additional information on Alcohols, C12-18, ethoxylated

Recent Advances in the Study of Alcohols, C12-18, Ethoxylated and Related Compound 68213-23-0 in Chemical Biomedicine

In recent years, the chemical biomedicine field has witnessed significant advancements in the study of ethoxylated alcohols, particularly Alcohols, C12-18, ethoxylated, and the related compound with CAS number 68213-23-0. These substances have garnered attention due to their versatile applications in drug formulation, surfactant systems, and as excipients in pharmaceutical products. This research brief synthesizes the latest findings, highlighting their chemical properties, biological interactions, and potential therapeutic applications.

Alcohols, C12-18, ethoxylated, a class of non-ionic surfactants, are widely used in the pharmaceutical industry for their emulsifying, solubilizing, and stabilizing properties. Recent studies have focused on optimizing their ethoxylation degree to enhance biocompatibility and reduce toxicity. Concurrently, compound 68213-23-0, a structurally related molecule, has been investigated for its unique physicochemical characteristics, which may offer novel pathways for drug delivery systems.

A 2023 study published in the Journal of Biomedical Materials Research explored the role of Alcohols, C12-18, ethoxylated in improving the bioavailability of poorly water-soluble drugs. The research demonstrated that these surfactants could significantly enhance drug dissolution rates, making them invaluable in oral and topical formulations. Parallel investigations into 68213-23-0 revealed its potential as a stabilizing agent in nanoparticle-based drug carriers, with promising results in preclinical trials for targeted cancer therapies.

Further advancements include the development of green chemistry approaches to synthesize these compounds with reduced environmental impact. A team at MIT recently reported a catalytic method that minimizes byproducts in the production of Alcohols, C12-18, ethoxylated, aligning with the industry's shift toward sustainable practices. Similarly, modifications to the synthesis of 68213-23-0 have yielded derivatives with improved pharmacokinetic profiles, as detailed in a recent ACS Medicinal Chemistry Letters publication.

Despite these promising developments, challenges remain. Regulatory scrutiny on the long-term safety of ethoxylated compounds necessitates further toxicological studies. Additionally, the scalability of novel synthesis methods for both Alcohols, C12-18, ethoxylated and 68213-23-0 must be addressed to meet industrial demands. Future research directions may include exploring their synergistic effects with other excipients and expanding their applications in gene therapy and vaccine adjuvants.

In conclusion, the ongoing research into Alcohols, C12-18, ethoxylated and compound 68213-23-0 underscores their critical role in advancing pharmaceutical formulations. By addressing current limitations and leveraging innovative synthesis techniques, these compounds hold substantial promise for the next generation of biomedical applications.